Cas no 2034544-03-9 (N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]-2,2-dimethylpropanamide)
N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]-2,2-dimethylpropanamide is a specialized organic compound featuring a furan and pyrazole heterocyclic framework linked to a pivalamide moiety. Its structural complexity offers potential utility in medicinal chemistry, particularly as a scaffold for designing bioactive molecules. The presence of both furan and pyrazole rings enhances its ability to engage in diverse interactions, such as hydrogen bonding and π-stacking, which may be advantageous in drug discovery applications. The tert-butyl-like pivalamide group contributes to steric stability, potentially improving metabolic resistance. This compound serves as a versatile intermediate for synthesizing pharmacologically relevant derivatives, making it valuable for research in targeted therapeutic development.
2034544-03-9 structure
Product Name:N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]-2,2-dimethylpropanamide
CAS No:2034544-03-9
MF:C14H19N3O2
MW:261.319563150406
CID:5336490
Update Time:2025-05-27
N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]-2,2-dimethylpropanamide Chemical and Physical Properties
Names and Identifiers
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- N-(2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl)pivalamide
- N-[2-(furan-2-yl)-2-pyrazol-1-ylethyl]-2,2-dimethylpropanamide
- N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]-2,2-dimethylpropanamide
-
- Inchi: 1S/C14H19N3O2/c1-14(2,3)13(18)15-10-11(12-6-4-9-19-12)17-8-5-7-16-17/h4-9,11H,10H2,1-3H3,(H,15,18)
- InChI Key: VGWPTAXYSJRSGI-UHFFFAOYSA-N
- SMILES: O1C=CC=C1C(CNC(C(C)(C)C)=O)N1C=CC=N1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 314
- XLogP3: 1.7
- Topological Polar Surface Area: 60.1
N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]-2,2-dimethylpropanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6519-5686-2μmol |
N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]-2,2-dimethylpropanamide |
2034544-03-9 | 2μmol |
$85.5 | 2023-09-08 | ||
| Life Chemicals | F6519-5686-5μmol |
N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]-2,2-dimethylpropanamide |
2034544-03-9 | 5μmol |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6519-5686-10μmol |
N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]-2,2-dimethylpropanamide |
2034544-03-9 | 10μmol |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6519-5686-20μmol |
N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]-2,2-dimethylpropanamide |
2034544-03-9 | 20μmol |
$118.5 | 2023-09-08 | ||
| Life Chemicals | F6519-5686-1mg |
N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]-2,2-dimethylpropanamide |
2034544-03-9 | 1mg |
$81.0 | 2023-09-08 | ||
| Life Chemicals | F6519-5686-2mg |
N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]-2,2-dimethylpropanamide |
2034544-03-9 | 2mg |
$88.5 | 2023-09-08 | ||
| Life Chemicals | F6519-5686-3mg |
N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]-2,2-dimethylpropanamide |
2034544-03-9 | 3mg |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6519-5686-4mg |
N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]-2,2-dimethylpropanamide |
2034544-03-9 | 4mg |
$99.0 | 2023-09-08 | ||
| Life Chemicals | F6519-5686-5mg |
N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]-2,2-dimethylpropanamide |
2034544-03-9 | 5mg |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6519-5686-10mg |
N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]-2,2-dimethylpropanamide |
2034544-03-9 | 10mg |
$118.5 | 2023-09-08 |
N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]-2,2-dimethylpropanamide Related Literature
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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